Cas no 199102-70-0 (3-oxo-3-4-(propan-2-yl)phenylpropanenitrile)

• Product Name: 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile
• CAS No: 199102-70-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1005256
• PubChem ID: 4352886
• Update Time: 2025-06-08

3-oxo-3-4-(propan-2-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-ISOPROPYLPHENYL)-3-OXOPROPANENITRILE (Related Reference)
• 3-oxo-3-(4-propan-2-ylphenyl)propanenitrile
• 3-(4-ISOPROPYLPHENYL)-3-OXOPROPANENITRILE
• 4-(1-METHYLETHYL)-BETA-OXO-BENZENEPROPANENITRILE
• SCHEMBL11340796
• 3-oxo-3-[4-(propan-2-yl)phenyl]propanenitrile
• DTXSID30402275
• WHPGQMYJLCNLLE-UHFFFAOYSA-N
• p-isopropylbenzoylacetonitrile
• HMS1788J07
• MFCD06357384
• STL253532
• EN300-09790
• AKOS000206943
• G42194
• J-012861
• Z56347067
• 199102-70-0
• CS-0311564
• 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile

• MDL： MFCD06357384
• Inchi： 1S/C12H13NO/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13/h3-6,9H,7H2,1-2H3
• InChI Key： WHPGQMYJLCNLLE-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 187.1
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile

Professional Introduction to Compound with CAS No. 199102-70-0 and Product Name: 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile

The compound in question, identified by the CAS number 199102-70-0, is a specialized chemical entity with the product name 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of a nitrile group and an oxo functional group in its molecular structure suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile structure incorporates elements that are commonly found in bioactive molecules, such as the phenyl ring and the nitrile moiety. These components are known to contribute to the binding affinity and selectivity of small molecules towards biological targets, making them indispensable in the design of pharmacophores.

In particular, the 3-oxo group within the molecule introduces a region of high electrophilicity, which can be exploited in various chemical reactions. This feature is particularly useful in the synthesis of more complex derivatives that may exhibit enhanced biological activity. The 4-(propan-2-yl)phenyl part of the molecule adds another layer of complexity, providing a scaffold that can be modified to target specific biological pathways.

Current research in the field of natural product-inspired drug design has shown that compounds with similar structural motifs often possess promising pharmacological properties. For instance, derivatives of phenylpropanenitriles have been explored for their potential anti-inflammatory, antimicrobial, and anticancer activities. The 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile compound, with its well-defined functional groups, represents a promising lead for further structural optimization and biological evaluation.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the nitrile group at the 3-position and the substitution at the 4-position of the phenyl ring are critical steps that define its unique identity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in achieving these transformations with high efficiency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The three-dimensional structure predicted by computational methods has provided insights into how different parts of the molecule interact with receptors or enzymes. This information is crucial for designing analogs with improved binding affinities and reduced side effects.

The role of 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile in medicinal chemistry extends beyond its potential as a lead compound. It also serves as a valuable intermediate for synthesizing more complex molecules. The ability to modify specific functional groups allows chemists to explore a wide range of structural variations, each with its own set of biological properties.

In conclusion, the compound identified by CAS number 199102-70-0 and named 3-oxo-3-4-(propan-2-yl)phenylpropanenitrile represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.